Cas no 19482-09-8 (4-Chloro-3-methylbiphenyl)

• Product Name: 4-Chloro-3-methylbiphenyl
• CAS No: 19482-09-8
• MF: C₁₃H₁₁Cl
• MW: 202.679442644119
• CID: 2920540
• Update Time: 2025-10-12

4-Chloro-3-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methylbiphenyl
• 4-Chloro-3-methylbiphenyl

• Inchi： 1S/C13H11Cl/c1-10-9-12(7-8-13(10)14)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： RKCVWQISULVYFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 4-Chloro-3-methylbiphenyl

4-Chloro-3-methylbiphenyl: A Comprehensive Overview

4-Chloro-3-methylbiphenyl (CAS No. 19482-09-8) is a versatile aromatic compound that has garnered significant attention in various fields, including organic chemistry, materials science, and pharmacology. This compound, characterized by its biphenyl structure with a chlorine atom at the para position and a methyl group at the meta position, exhibits unique chemical properties that make it a valuable building block in synthetic chemistry. Recent advancements in its synthesis, characterization, and applications have further solidified its importance in both academic and industrial research.

The biphenyl framework of 4-chloro-3-methylbiphenyl provides a rigid and planar structure, which is highly desirable in the design of functional materials. The presence of the chlorine atom introduces electron-withdrawing effects, while the methyl group contributes electron-donating properties. This combination creates a subtle balance in electronic characteristics, making the compound suitable for a wide range of applications. For instance, it has been employed as an intermediate in the synthesis of advanced materials such as organic semiconductors and pharmaceutical agents.

Recent studies have highlighted the potential of 4-chloro-3-methylbiphenyl in the development of novel optoelectronic materials. Researchers have demonstrated that its unique electronic configuration can enhance the performance of organic light-emitting diodes (OLEDs) and photovoltaic devices. By incorporating this compound into conjugated polymers, scientists have achieved improved charge transport properties and enhanced device efficiency. These findings underscore the importance of 4-chloro-3-methylbiphenyl as a key component in next-generation electronic materials.

In addition to its role in materials science, 4-chloro-3-methylbiphenyl has also found applications in medicinal chemistry. Its structural similarity to certain bioactive molecules makes it an ideal candidate for drug design and development. Recent research has explored its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. By leveraging its unique chemical properties, researchers have successfully synthesized derivatives with enhanced bioactivity and reduced toxicity.

The synthesis of 4-chloro-3-methylbiphenyl has undergone significant improvements in recent years. Traditional methods often involved multi-step reactions with low yields and harsh conditions. However, advancements in catalytic chemistry have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has revolutionized the production process, allowing for scalable synthesis with high purity.

Moreover, the characterization techniques for 4-chloro-3-methylbiphenyl have evolved to provide deeper insights into its molecular structure and properties. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry have been instrumental in confirming its identity and analyzing its structural integrity. These advancements have not only improved our understanding of the compound but also facilitated its application in diverse fields.

In conclusion, 4-chloro-3-methylbiphenyl (CAS No. 19482-09-8) stands out as a critical compound with immense potential across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a cornerstone for future innovations in organic chemistry and beyond.